Cas no 121000-24-6 (SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum)

• Product Name: SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum
• CAS No: 121000-24-6
• MF: C₅H₁₂N₄O₆Pt
• MW: 419
• CID: 5053924
• Update Time: 2025-08-05

SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum Chemical and Physical Properties

Names and Identifiers

• [SP-4-3-(R)]-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum
• SP-4-3-(R)]-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum
• SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum

• Inchi： 1S/C5H10N2.2NO3.Pt/c6-4-5-2-1-3-7-5;2*2-1(3)4;/h5-6H,1-4H2;;;/q-2;2*-1;+4
• InChI Key： YRAHKURFPRWFKF-UHFFFAOYSA-N
• SMILES： [O-]([Pt+2]1(NCC2CCCN12)[O-]N(=O)=O)N(=O)=O

SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum

SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum (CAS No. 121000-24-6): A Comprehensive Overview

SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum, identified by its CAS number 121000-24-6, is a sophisticated organoplatinum compound that has garnered significant attention in the field of medicinal chemistry and oncology. This compound represents a novel class of platinum-based agents, designed to exhibit enhanced efficacy and reduced toxicity compared to traditional platinum drugs such as cisplatin and carboplatin. The unique structural features of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum, particularly its chiral configuration and the presence of nitrate groups, contribute to its distinctive biological activity and potential therapeutic applications.

The development of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum is rooted in the ongoing quest to overcome the limitations associated with conventional platinum-based chemotherapeutics. One of the primary challenges with drugs like cisplatin is their propensity to induce severe side effects, including nephrotoxicity, ototoxicity, and neurotoxicity, which often limit their clinical utility. By incorporating specific modifications into the molecular structure, researchers have aimed to optimize the pharmacokinetic and pharmacodynamic properties of these compounds.

The nitrate groups in SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum play a crucial role in modulating its biological activity. These groups are known to influence the compound's ability to interact with DNA and other biological targets, potentially enhancing its cytotoxic effects while minimizing off-target toxicity. Furthermore, the chiral center at the (R) configuration contributes to the compound's specificity, allowing for more targeted interactions with cancer cells.

Recent studies have highlighted the promising antitumor activity of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum. Preclinical investigations have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those resistant to conventional platinum agents. The mechanism of action appears to involve the formation of platinum-DNA adducts, which disrupt DNA replication and transcription, leading to apoptosis. Additionally, the nitrate groups may contribute to oxidative stress within cancer cells, further enhancing the compound's therapeutic efficacy.

The structural design of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum also offers advantages in terms of solubility and bioavailability. Unlike some platinum-based drugs that suffer from poor solubility issues, this compound has been engineered to be more soluble in aqueous environments, facilitating better absorption and distribution throughout the body. This improved solubility could translate into more consistent therapeutic levels and reduced dosing frequency, enhancing patient compliance.

In clinical settings, the potential benefits of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum are being explored in various malignancies. Early-phase trials have shown encouraging results in patients with advanced-stage cancers who have relapsed or progressed following standard treatments. The compound's ability to overcome platinum resistance makes it particularly attractive for patients who have exhausted available therapeutic options. Furthermore, its favorable toxicity profile suggests that it may be better tolerated than existing agents, improving overall quality of life for cancer patients.

The synthesis of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The introduction of nitrate groups at specific positions on the platinum core necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound on a scalable basis, paving the way for larger-scale clinical trials and eventual commercialization.

The role of computational modeling and high-throughput screening has been instrumental in the development of SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum. By leveraging computational tools, researchers can predict the binding affinity and interaction patterns of this compound with biological targets, allowing for rapid optimization of its structure. High-throughput screening techniques have also facilitated the identification of novel analogs with enhanced potency and selectivity.

The future prospects for SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum are bright, with ongoing research focused on further refining its therapeutic potential. Investigations are underway to explore combination therapies involving this compound with other anticancer agents, aiming to achieve synergistic effects that could improve treatment outcomes. Additionally, efforts are being made to develop targeted delivery systems that could enhance the specificity of this drug towards cancer cells while minimizing exposure to healthy tissues.

In conclusion, SP-4-3-(R)-Bis(nitrato-O)(2-pyrrolidinemethanamine-Nα,N1)platinum, characterized by its CAS number 121000-24-6, represents a significant advancement in platinum-based oncology. Its unique structural features, including chiral configuration and nitrate groups, contribute to its potent antitumor activity and favorable toxicity profile. With promising results from preclinical and early clinical studies, this compound holds great potential for improving treatment options for patients with advanced cancers. Continued research and development efforts are expected to further enhance its therapeutic applications in the coming years.